AbstractImpressed current cathodic protection system in association with organic coatings is used for the protection of engineering structures such as buried pipe lines. However, the organic coating degrades with the function of time. Inherently or intrinsically conducting polymers have been emerged as promising materials for making anti-corrosion coatings on the active metals and alloys. In this work, epoxy, fusion bonded epoxy and conducting polyaniline based paints were applied on low carbon steel samples. Electrochemical studies was carried out using potentiodynamic polarization, open circuit potential measurements and electrochemical impedance spectroscopy in 3.5% NaCl solution. The corrosion rate of conducting polyaniline based painted low carbon steel by using platinum as a counter electrode was found to be 0.1 mpy which is about 82 times lower than uncoated low carbon steel, 9 times lower than epoxy coated low carbon steel and 6 times lower than fusion bonded epoxy coated low carbon steel. Conducting polyaniline coated low carbon steel samples offered higher impedance (Zmod), coating resistance (Rc), charge transfer resistance (Rct), lower coating capacitance (Cc) after 48 h of immersion in 3.5% NaCl solution without impressed current cathodic protection and under impressed current cathodic protection.

AbstractWe fabricated a selective and sensitive electro-chemical sensor on the basis of the molecular imprinted polymers (MIP) modified glassy carbon electrode to detect levodopa. Actually, the MIP film has been conducted by polymerization of the monomer of o-methacrylic acid (MAA) with the template of levodopa. The cyclic voltammetry (CV) was employed for charactering MIP and NIP (non-imprinted polymer) modified electrode. It has been found that relative current intensity of levodopa increased linearly with enhancing the levodopa concentration of with a limit of detection (LOD) = 0.3 μM (S/N = 3). It is concluded that the presented technique could be substantially applied for detectopm of levodopa in the real samples.

AbstractLiterature concerning the principal problems is analyzed. Basic characteristics of porous structures and methods of their determination are described, in particular, the pore distribution in radii, full porosity, the specific surface area, hydrophilic–hydrophobic properties. The effect of porous structure on the electrochemical characteristics of the following devices is discussed: lithium-ion and lithium-oxygen batteries, fuel cells with proton-exchange membrane, supercapacitors, electrodialyzers, and devices for water capacitive deionization (desalination).

AbstractThe dependence of the differential conductance of the electrochemical transistor on the overpotential at a constant bias voltage is studied theoretically within the fully non-adiabatic (diabatic) transistor operation regime. An electrochemical transistor includes a redox group with one spin-degenerated electronic level, for which the Coulomb repulsion between the electrons with opposite spin projection is taken into account. The electrodes are considered in a model with a wide conduction band. Using the numerical calculations, the regions of the highest differential conductance, which essentially depend on the system’s parameters, are revealed. The approximate analytical methods enable us to elucidate the physical meaning of these regions. The information on these regions is of high practical importance, because in these regions the tunneling current changes abruptly with a change in the voltage across the electrodes.

AbstractHeating of chloride electrolyte up to 70°С ensures the normal codeposition of components of the Co–Ni–Fe alloy as a result of the discharge of iron, cobalt, and nickel ions at the high cathodic current density. The chloride electrolyte with filtration and pH correction by hydrochloric acid at the concentration CСо : CNi : CFe = 1 : 1 : 1 provides the electrochemical deposition of Co–Ni–Fe films. The mechanism of anomalous deposition of Co, Fe, and Ni takes place due to the incomplete ionization of atoms and the different mobility of ions. The Co–Ni–Fe films lacking mechanical stresses with the uniform structure and the high magnetic properties are synthesized without using high annealing temperatures. The electrochemical deposition allows reproducible Co–Ni–Fe films to be obtained.

Abstract—The oxygen-ionic conductivity of isovalent-doped complex oxides characterized by the Ruddlesden–Popper structure is studied. The BaLa0.9Nd0.1InO4 sample was obtained for the first time by substitution in the La sublattice, and its transport properties are studied. A comparing of the results with the data for samples obtained earlier by isovalent substitution in the In-sublattice of BaLaInO4 is presented. The introducing of a dopant is shown to lead to increase in the contribution from oxygen-ionic conductivity and also in the total conductivity by ~2 orders of magnitude.

AbstractThe development of multifunctional electrocatalytic materials for energy storage, conversion and electrochemical sensing with the characteristics of low cost, high catalytic activity, and high stability has far-reaching significance. In recent years, Schiff base complexes have become the preferred materials for electrochemical research interests because of their special structure and the multiple active sites on the surface. However, there are few studies on Schiff base catalysts for the multifunctional application, especially in electrochemical detection. In this paper, cobalt Schiff base complex was synthesized by solution precipitation method and then was phosphorized to obtain the multifunctional catalyst denoted as CoPO–CN. The electrocatalytic activity was measured in the presence and absence of urea alkaline solution, and the results showed that the onset potential for urea oxidation reaction (UOR) and oxygen evolution reaction (OER) were 1.35 and 1.52 V versus reversible hydrogen electrode (vs. RHE), respectively. The electrochemical sensing performance for ascorbic acid (AA) indicated that the detection sensitivity was 217.2 μA mM–1 cm–2, and the detection limit was 3.84 μM. Our work creatively used the phosphorized cobalt Schiff base for multifunctional application, not only providing new insights for the multifunctional application of Schiff base catalyst in energy conversion, but also pointing a new method for detecting small biomolecules, especially ascorbic acid.

AbstractThe electrochemical behaviours of azodicarboxylic dimorpholide (ADM) and 1,1′-azodicarbonyl dipiperidine (ADP) have been investigated in Britton–Robinson (B–R) buffer solutions over a wide pH range (2.0–12.0) by means of some voltammetric and polarographic techniques. During the cathodic potential scan of ADM and ADP, a major signal for the reduction of –N=N– moiety was obtained. The effects of pH and scan rate on the cathodic signal were also studied. On the basis of voltammetric and polarographic data, an overall mechanism for the electrochemical reduction process of –N=N– moiety on both ADM and ADP molecules was postulated and discussed.

An Erratum to this paper has been published: https://doi.org/10.1134/S1023193523040122

AbstractThe anodic dissolution of aluminum in the KOH ethanol solutions is considered. It is shown that an addition of gallium and indium compounds to the 2 M KOH solution in 96% ethanol leads to an abrupt increase in the anodic dissolution current of aluminum near the open-circuit potential and its shift by 300 mV toward negative values. The discharge galvanostatic curves in the solutions with the additives of gallium and indium compounds contain a flat discharge plateau at the current densities up to 4 mA/cm2. The hydrogen evolution rate in a number of KOH ethanol solutions is measured.